
6-Thiofucose Pentaacetate: A Technical Guide
for Researchers and Drug Development

Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Thiofucose Pentaacetate

Cat. No.: B15293906 Get Quote

An In-depth Examination of the Chemical Structure, Properties, and Applications of a Key

Metabolic Glycoengineering Agent

Introduction
6-Thiofucose Pentaacetate is a peracetylated derivative of 6-thiofucose, a synthetic analog of

L-fucose. Its primary application lies in the field of metabolic glycoengineering, a powerful

technique that enables the introduction of modified sugars into cellular glycans. The

peracetylated form enhances cell permeability, allowing the thiofucose moiety to be efficiently

delivered into cells. Once inside, it is deacetylated and incorporated into fucosylated glycans

through the fucose salvage pathway. The presence of the thiol group provides a unique

chemical handle for bioorthogonal conjugation, making it a valuable tool for researchers in cell

biology and drug development, particularly for the creation of antibody-drug conjugates

(ADCs). This guide provides a comprehensive overview of the chemical structure, properties,

and experimental applications of 6-Thiofucose Pentaacetate.

Chemical Structure and Properties
The chemical structure of 6-Thiofucose Pentaacetate is characterized by a fucose core with

the hydroxyl groups at positions 1, 2, 3, and 4 acetylated, and the 6-hydroxyl group replaced by

a thioacetyl group.
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Synonyms: (3S,4R,5S,6R)-6-((Acetylthio)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl

tetraacetate, 1,2,3,4,6-pentaacetate-6-thio-L-Galactopyranose[1]

Table 1: Physicochemical Properties of 6-Thiofucose Pentaacetate

Property Value Source

CAS Number 1456696-03-9 [1]

Molecular Formula C16H22O10S [1]

Molecular Weight 406.405 g/mol [1]

Appearance Neat [1]

InChI

InChI=1S/C16H22O10S/c1-

7(17)22-13-12(6-27-

11(5)21)26-16(25-

10(4)20)15(24-

9(3)19)14(13)23-8(2)18/h12-

16H,6H2,1-

5H3/t12-,13+,14+,15-,16?/m0/

s1

[1]

Synthesis
A general one-pot method for the synthesis of per-O-acetylated thioglycosides from

unprotected reducing sugars has been reported. This procedure involves the sequential per-O-

acetylation and thioglycosidation catalyzed by BF3·OEt2. While a specific protocol for 6-
Thiofucose Pentaacetate is not detailed in the available literature, this general method

provides a viable synthetic route.

Biological Activity and Applications
The primary biological application of 6-Thiofucose Pentaacetate is in metabolic

glycoengineering. The peracetylated form allows for efficient passage across the cell

membrane. Intracellular esterases are believed to remove the acetyl groups, liberating 6-

thiofucose. This modified sugar can then enter the fucose salvage pathway, leading to its

incorporation into cellular glycans.
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The key utility of this incorporation lies in the introduction of a reactive thiol group onto the cell

surface or on specific glycoproteins. This thiol group can then be used for bioorthogonal "click"

chemistry reactions, such as maleimide chemistry, to attach probes, imaging agents, or

therapeutic payloads like cytotoxic drugs for the generation of antibody-drug conjugates

(ADCs).

Signaling Pathway and Metabolic Incorporation
The metabolic incorporation of 6-Thiofucose Pentaacetate into cellular glycans follows the

fucose salvage pathway. The following diagram illustrates the key steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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